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Compound of Interest

Compound Name: 4-Amino-5-methylhexanoic acid
Cat. No.: B13273704
Get Quote
\ J

Executive Summary

(R)-Boc-4-Amino-5-methylhexanoic acid (CAS: 197006-14-7) is a

-amino acid derivative used primarily to introduce non-hydrolyzable scissile bond isosteres into
peptide backbones. Structurally, it resembles a leucine or valine residue extended by two
methylene groups, placing the amino group at the

-position. This modification is critical in the development of protease inhibitors (e.g., Aspartic
protease inhibitors like Renin or HIV protease inhibitors) and peptidomimetic foldamers.

Unlike standard

-amino acids, this molecule presents unique challenges in Solid Phase Peptide Synthesis
(SPPS), specifically regarding entropic barriers to coupling and solubility. This guide provides a
robust Boc-chemistry protocol optimized to mitigate these risks.

Chemical Properties & Handling[1]
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Property Specification

) (4R)-4-[(tert-butoxycarbonyl)amino]-5-
Chemical Name
methylhexanoic acid

Boc-
Common Name
-Valine; Boc-4-amino-5-methylhexanoic acid

Molecular Formula

Molecular Weight 245.32 g/mol

Chiral Center _Carbon (C4)

Soluble in DCM, DMF, DMSO; limited solubility

Solubility in water.[1]

Storage 2-8°C, desiccated. Hygroscopic.

Structural Insight
The critical distinction between this molecule and a standard
-amino acid is the distance between the carboxyl and amino groups.
e -Amino Acid: 1 carbon separation (
).
e -Amino Acid: 3 carbon separation (
).

This increased distance introduces backbone flexibility, which can decrease coupling rates due
to the higher entropic penalty of bringing the reactive ends together.

Expert Insights: Critical Success Factors
Racemization Risks (Myth vs. Reality)

e Standard Risk: In
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-amino acids, racemization occurs via oxazolone formation, facilitated by the acidity of the
-proton.
» Reality: For 4-amino-5-methylhexanoic acid, the chiral center is at the
-position. The
-carbon (C2) is a methylene group (

) and is achiral. Therefore, oxazolone-mediated racemization at the activation step is
mechanistically impossible.

o The Real Risk: The primary concern is not racemization, but coupling efficiency. The flexible
alkyl chain can fold back, hindering intermolecular access to the resin-bound amine.

Lactamization (The "Back-Biting" Risk)

While the N-terminus is Boc-protected during activation (preventing immediate cyclization), a
risk arises after the

-amino acid is coupled and subsequently deprotected. The free

-amine on the resin can theoretically attack the preceding carbonyl (the bond just formed) to
form a 5-membered lactam (pyrrolidinone), cleaving the peptide chain.

» Solution: Ensure the next amino acid is coupled immediately and efficiently after deprotection
to "cap" the amine.

Visualization: Activation & Structure
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Activation Pathway
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Caption: Comparison of Alpha vs. Gamma amino acid structures and the activation pathway
highlighting the kinetic challenge.

Protocol: Solid Phase Peptide Synthesis (Boc
Chemistry)

Prerequisites:
» Resin: PAM Resin (0.5-0.8 mmol/g) or MBHA Resin (for C-term amides).
¢ Solvents: DCM (Dichloromethane), DMF (Dimethylformamide).[2]

o Reagents: TFA (Trifluoroacetic acid), DIEA (Diisopropylethylamine), DIC
(Diisopropylcarbodiimide), Oxyma Pure.

Step-by-Step Workflow
Step 1: Resin Preparation & Swelling[2]

e Weigh appropriate amount of resin (e.g., 0.1 mmol scale).
e Swell in DCM for 30 minutes.

e Wash with DMF (3 x 1 min) to remove trace contaminants.
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Step 2: Boc Deprotection (The "Cycle Start")
e Treat resin with 50% TFA in DCM (2 mL).

o Pre-wash: 1 min (drain).
o Reaction: 20 min (agitate gently).
» Drain and wash heavily:
o DCM (3 x 1 min).
o 5% DIEA in DCM (2 x 1 min) — Neutralization is critical.

o DMF (3 x 1 min).

Step 3: Activation & Coupling of Boc-4-Amino-5-methylhexanoic
Acid

Note: Use a 3-fold excess of the amino acid relative to resin loading.

» Dissolution: Dissolve 3 eg. of Boc-4-Amino-5-methylhexanoic acid and 3 eq. of Oxyma
Pure in minimal DMF.

o Activation: Add 3 eq. of DIC. Allow to activate for 2-3 minutes (pre-activation is minimal to
avoid side reactions, though racemization is low risk).

o Coupling: Transfer solution to the resin.
» Agitation: Agitate for 2 to 4 hours.

o Expert Tip: Due to the flexible backbone, coupling kinetics are slower. If the sequence is
difficult, extend to 6 hours or perform a double coupling (repeat step with fresh reagents).

e Monitoring: Perform a Kaiser Test (Ninhydrin).
o Blue beads: Incomplete coupling

Recouple.
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o Colorless/Yellow beads: Complete coupling

Proceed.

Step 4: Capping (Optional but Recommended)

If Kaiser test shows faint color after recoupling:
o Add Acetic Anhydride/Pyridine (1:1) in DCM.[2][3][4]

o Agitate for 10 mins to cap unreacted amines.

Step 5: Continuation

e Proceed to deprotect the Boc group of the newly coupled
-amino acid (Repeat Step 2).
 IMMEDIATELY couple the next amino acid to prevent any potential lactamization of the free

-amine.

QC & Characterization
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Method Expected Result / Standard
Run on C18 column. Gradient: 5-95%
ACN/Water (0.1% TFA).

HPLC

-amino acids are hydrophobic; expect increased

retention time compared to standard peptides.

Mass Spectrometry

ESI-MS. Confirm Mass =

. Note that the fragment pattern may differ due
to the stability of the

-peptide bond.

Characteristic signals:

0.9 (d, Isopropyl methyls),

NMR (
1.2-1.6 (m,
H)
protons),
1.4 (s, Boc).
Troubleshooting Guide
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Issue

Probable Cause

Corrective Action

Incomplete Coupling

Steric bulk of the

-substitution + Entropic penalty
of the chain.

Use HATU/HOAL (3 eq) with
DIEA (6 eq) instead of DIC.
Increase temperature to 40°C

(microwave assisted).

Low Solubility

Hydrophobic isopropyl side

chain.

Use a solvent mixture of
DMF/NMP (1:1) or add 1%
Triton X-100.

Deletion Sequences

Incomplete Boc removal.

Extend TFA treatment to 2 x 15
mins. Ensure efficient washing

after neutralization.[5]

Unexpected Mass (-18 Da)

Lactam formation

(Pyrrolidinone).

Occurs if the N-terminus is left
deprotected too long. Ensure
rapid coupling of the

subsequent residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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